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Compound of Interest

2-Chloro-6-
Compound Name: _ ) )
(trifluoromethyl)phenylacetic acid

cat. No.: B3020916

An In-depth Technical Guide to 2-Chloro-6-
(trifluoromethyl)phenylacetic acid

Abstract: This document provides a comprehensive technical overview of 2-Chloro-6-
(trifluoromethyl)phenylacetic acid, a key chemical intermediate in modern synthetic
chemistry. We will delve into its chemical structure, physicochemical properties, and
established synthetic routes. Furthermore, this guide will explore its applications, particularly
within the pharmaceutical and agrochemical industries, and provide essential safety and
handling protocols. This paper is intended for researchers, chemists, and professionals in drug
discovery and material science who require a detailed understanding of this versatile
compound.

Chemical Identity and Structure

2-Chloro-6-(trifluoromethyl)phenylacetic acid is a substituted phenylacetic acid derivative.
The strategic placement of a chlorine atom and a trifluoromethyl group on the phenyl ring
significantly influences its chemical reactivity and biological activity.

o |[UPAC Name: 2-[2-Chloro-6-(trifluoromethyl)phenyl]acetic acid[1]
e CAS Number: 886500-31-8[1]

e Molecular Formula: CoHeCIF3O2[1][2]
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e Molecular Weight: 238.59 g/mol [1]

The structure consists of a phenyl ring substituted at the 2-position with a chlorine atom and at
the 6-position with a trifluoromethyl (CFs) group. An acetic acid moiety is attached to the first
carbon of the phenyl ring.

Structural Representations:
e SMILES: C1=CC(=C(C(=C1)CI)CC(=0O)O)C(F)(F)F[3]

« INChl: INChI=1S/COHBCIF302/c10-7-3-1-2-6(9(11,12)13)5(7)4-8(14)15/h1-3H,4H2,(H,14,15)
[3]

Physicochemical Properties

The physical and chemical properties of 2-Chloro-6-(trifluoromethyl)phenylacetic acid are
summarized in the table below. These properties are crucial for its handling, storage, and
application in various chemical reactions.

Property Value Source
Appearance White powder [4]
Melting Point 149-152 °C [1]
Boiling Point Not specified

Flash Point 113.00 °C [1]
Purity >99% [4]
Storage Sealed and preserved [4]

Synthesis and Manufacturing

While specific, detailed industrial synthesis routes for 2-Chloro-6-
(trifluoromethyl)phenylacetic acid are often proprietary, a general and plausible synthetic
approach can be extrapolated from established organic chemistry principles. A common
method for preparing substituted phenylacetic acids involves the formation of a Grignard
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reagent followed by carboxylation or other functional group manipulations. A related patent for
trifluorophenylacetic acids describes a two-step method involving an allylating agent and
subsequent oxidative cleavage.[5]

Hypothetical Laboratory-Scale Synthesis Protocol:

This protocol is a generalized representation and may require optimization.
o Grignard Reagent Formation:

o React 1-bromo-2-chloro-6-(trifluoromethyl)benzene with magnesium turnings in anhydrous
diethyl ether or THF under an inert atmosphere (e.g., Argon or Nitrogen) to form the
corresponding Grignard reagent.

o Carboxylation:

o Cool the Grignard reagent solution to a low temperature (e.g., -78 °C) and bubble dry
carbon dioxide gas through the solution.

¢ Acidification and Extraction:

o After the reaction is complete, quench the reaction mixture with a saturated aqueous
solution of ammonium chloride.

o Acidify the aqueous layer with a strong acid, such as hydrochloric acid, to a pH of
approximately 1-2.

o Extract the desired product, 2-Chloro-6-(trifluoromethyl)phenylacetic acid, with an
organic solvent like ethyl acetate.

e Purification:

o Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure.

o The crude product can be further purified by recrystallization or column chromatography.
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Caption: Generalized workflow for the synthesis of 2-Chloro-6-(trifluoromethyl)phenylacetic
acid.

Applications in Research and Drug Development

2-Chloro-6-(trifluoromethyl)phenylacetic acid is a valuable building block in the synthesis of
more complex molecules, particularly in the pharmaceutical and agrochemical sectors. The
trifluoromethyl group can enhance metabolic stability and binding affinity of a molecule to its
biological target.

o Pharmaceutical Intermediates: It serves as a precursor for the synthesis of active
pharmaceutical ingredients (APIs). Phenylacetic acid derivatives, in general, are known to
possess a wide range of biological activities, including anti-inflammatory and analgesic
properties.[6] The specific substitutions on this compound make it a candidate for developing
novel therapeutic agents.

o Agrochemicals: Similar to its role in pharmaceuticals, this compound can be used to create
new herbicides and pesticides with improved efficacy.[6]

o Material Science: Fluorinated organic compounds are of interest in material science for
creating polymers and coatings with enhanced chemical resistance.[6]

While direct biological activity data for 2-Chloro-6-(trifluoromethyl)phenylacetic acid is not
extensively published, related phenylacetic acid compounds have shown antifungal properties.
[7] For instance, 2-chloro-N-phenylacetamide has demonstrated activity against Aspergillus
flavus and Candida species.[3][9]
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Safety and Handling

Proper handling of 2-Chloro-6-(trifluoromethyl)phenylacetic acid is essential to ensure
laboratory safety. Based on safety data for similar chemical structures, the following
precautions should be observed.

Hazard ldentification:
o Causes skin irritation.[10][11][12]
o Causes serious eye irritation.[10][11][12][13]
o May cause respiratory irritation.[10][11][12]
Recommended Safety Protocols:
o Personal Protective Equipment (PPE):
o Wear protective gloves, clothing, and eye/face protection.[10][11][12]
o In case of insufficient ventilation, wear suitable respiratory equipment.
» Handling:
o Avoid contact with skin, eyes, and clothing.[10]
o Avoid breathing dust, fumes, gas, mist, vapors, or spray.[10][11]
o Wash hands thoroughly after handling.[10][13]
o Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[10][11]
o Store locked up.[10][12]

o First Aid Measures:
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o If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[10][11][12][13]

o If on skin: Wash off immediately with plenty of water for at least 15 minutes. If skin irritation
occurs, get medical advice/attention.[10][11][12]

o If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.[10][11][12]

Personal Protective Equipment

Required For

Handling Procedures

Use in a well-ventilated area.
Avoid creating dust.
Wash hands after use.

After Use If Spill Occurs
Storage Spill & Emergency
Y Y
Keep container tightly closed. Contain spill.
Store in a cool, dry place. Absorb with inert material.

1f Exposure Occurs

Eye: Rinse with water.

Skin: Wash with soap & water.
Inhalation: Move to fresh air.

Click to download full resolution via product page

Caption: Standard safety and handling workflow for chemical reagents like 2-Chloro-6-
(trifluoromethyl)phenylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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